Cas no 1448869-97-3 (4-(Hydroxymethyl)-2-methoxyphenylboronic acid)

• Product Name: 4-(Hydroxymethyl)-2-methoxyphenylboronic acid
• CAS No: 1448869-97-3
• Molecular Formula: C₈H₁₁BO₄
• Molecular Weight: 181.98154
• MDL: MFCD16295264
• CID: 1083526
• PubChem ID: 57497313

4-(Hydroxymethyl)-2-methoxyphenylboronic acid Properties

Names and Identifiers

• (4-(Hydroxymethyl)-2-methoxyphenyl)boronic acid
• [4-(hydroxymethyl)-2-methoxyphenyl]boronic acid
• 4-Hydroxymethyl-2-methoxyphenylboronic acid
• URBPGQWDDRHAHU-UHFFFAOYSA-N
• CS-0189919
• 1448869-97-3
• AKOS022181609
• D71598
• (4-(Hydroxymethyl)-2-methoxyphenyl)boronicacid
• EN300-1091522
• 4-(Hydroxymethyl)-2-methoxy-phenyl boronic acid
• SCHEMBL15141835
• 4-(HYDROXYMETHYL)-2-METHOXYPHENYLBORONIC ACID
• MFCD16295264

• MDL： MFCD16295264
• InChIKey： URBPGQWDDRHAHU-UHFFFAOYSA-N
• Inchi： InChI=1S/C8H11BO4/c1-13-8-4-6(5-10)2-3-7(8)9(11)12/h2-4,10-12H,5H2,1H3
• SMILES： COC1=C(C=CC(=C1)CO)B(O)O

Computed Properties

• Exact Mass: 182.075
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Rotatable Bond Count: 3
• Monoisotopic Mass: 182.075
• Heavy Atom Count: 13
• Complexity: 153
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• Topological Polar Surface Area: 69.9A^2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzyl alcohols